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Compound of Interest |

1-Butanol, 4,4,4-trifluoro-1-
Compound Name:

methoxy-
CAS No.: 92670-98-9
Cat. No.: B12104049

Get Quote

An In-depth Analysis of "1-Butanol, 4,4,4-trifluoro-1-methoxy-" and its Commercially

Available Analogue, 4,4,4-Trifluoro-1-butanol

For researchers and drug development professionals, the strategic incorporation of fluorine into
organic molecules is a cornerstone of modern medicinal chemistry. The unique properties of
fluorine can significantly enhance the pharmacokinetic and pharmacodynamic profiles of drug
candidates. This guide addresses the commercial availability and technical landscape of "1-
Butanol, 4,4,4-trifluoro-1-methoxy-," a query that leads to an exploration of its closely related
and commercially prevalent analogue, 4,4,4-Trifluoro-1-butanol (CAS: 461-18-7).

Initial searches for "1-Butanol, 4,4,4-trifluoro-1-methoxy-" do not yield a commercially
available compound under this specific nomenclature, nor a registered CAS number. It is likely
that this name is a non-standard representation or a novel, non-commercialized derivative.
However, the closely related fluorinated alcohol, 4,4,4-Trifluoro-1-butanol, is readily available
from multiple suppliers and serves as a critical building block in the synthesis of advanced
materials and pharmaceuticals. This guide will focus on the technical specifications,
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commercial suppliers, and scientific applications of 4,4,4-Trifluoro-1-butanol, providing a
valuable resource for researchers working with fluorinated compounds.

Physicochemical Properties of 4,4,4-Trifluoro-1-
butanol

Understanding the fundamental properties of a chemical is paramount for its effective
application in research and development. Below is a summary of the key physicochemical
characteristics of 4,4,4-Trifluoro-1-butanol.

Property Value

CAS Number 461-18-7

Molecular Formula C4H7F30

Molecular Weight 128.09 g/mol

Appearance Colorless to pale yellow liquid[1]
Boiling Point 123-127 °C at 760 mmHg
Density 1.212 g/mL at 25 °C

Refractive Index n20/D 1.343

Synonyms 4,4,4-Trifluoro-n-butanol

Commercial Availability and Key Suppliers

4,4,4-Trifluoro-1-butanol is available from a range of chemical suppliers, catering to both
research and bulk-scale requirements. The purity levels and available quantities vary by
supplier.
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Supplier Purity Available Quantities
Sigma-Aldrich (MilliporeSigma)  98% Gram to kilogram scale
Thermo Scientific Chemicals 97% 19,59, and larger
(Alfa Aesar) quantities[1][2][3]
Chem-Impex =>98% (GC) Inquire for quantities[4]
Tosoh Finechem Not specified Bulk quantities[5]

Researchers are advised to consult the suppliers' websites for the most current information on
availability, pricing, and safety data sheets (SDS).

Applications in Research and Drug Development

The trifluoromethyl group in 4,4,4-Trifluoro-1-butanol imparts unique properties that make it a
valuable reagent and building block in several scientific domains.

Pharmaceutical and Agrochemical Synthesis

The introduction of fluorine into bioactive molecules can modulate their lipophilicity, metabolic

stability, and binding affinity.[4][6] 4,4,4-Trifluoro-1-butanol serves as a key intermediate in the

synthesis of fluorinated pharmaceuticals and agrochemicals.[4][7] Its trifluoromethyl group can
significantly alter the biological activity of target molecules.[4]

Advanced Materials and Liquid Crystals

This fluorinated alcohol is utilized in the development of specialty polymers and advanced
materials, where its incorporation can enhance thermal stability and chemical resistance.[4]
Furthermore, it is a precursor for the synthesis of biphenyl liquid crystal materials containing
fluoroalkyl ethers.[7]

Solvent Applications

4,4,4-Trifluoro-1-butanol can be employed as a specialized solvent in organic synthesis,
particularly for reactions that require polar aprotic conditions.[4]

Synthetic Methodologies
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Several synthetic routes for 4,4,4-Trifluoro-1-butanol have been reported in the patent
literature, offering insights into its production. The choice of a particular method often depends
on factors such as the availability of starting materials, desired scale, and overall cost-
effectiveness.

Representative Synthetic Workflow

A common approach involves the reduction of a corresponding trifluorinated carboxylic acid
ester. The following diagram illustrates a generalized workflow for the synthesis of 4,4,4-
Trifluoro-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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